Cas no 16979-05-8 (Pentanal,4-methyl-2-oxo-)

• Product Name: Pentanal,4-methyl-2-oxo-
• CAS No: 16979-05-8
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 187950
• PubChem ID: 167604
• Update Time: 2025-04-19

Pentanal,4-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• Pentanal,4-methyl-2-oxo-
• 4-methyl-2-oxopentanal
• Isobutylglyoxal
• Pentanal, 4-methyl-2-oxo-
• DTXSID70168747
• FT-0741403
• SCHEMBL2408997
• 16979-05-8

• Inchi： 1S/C6H10O2/c1-5(2)3-6(8)4-7/h4-5H,3H2,1-2H3
• InChI Key： OPIPDUFGXKXYLW-UHFFFAOYSA-N
• SMILES： O=C(C=O)CC(C)C

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14